Cas no 1093879-85-6 (2-Bromo-6-(1H-pyrazol-4-yl)pyridine)

• Product Name: 2-Bromo-6-(1H-pyrazol-4-yl)pyridine
• CAS No: 1093879-85-6
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD16657886
• CID: 2105091
• PubChem ID: 59526306
• Update Time: 2025-07-18

2-Bromo-6-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(1H-pyrazol-4-yl)pyridine
• CNFRDGLBZLXPNA-UHFFFAOYSA-N
• 2-Bromo-6-(1H-pyrazol-4-yl)pyridine

• MDL： MFCD16657886
• Inchi： 1S/C8H6BrN3/c9-8-3-1-2-7(12-8)6-4-10-11-5-6/h1-5H,(H,10,11)
• InChI Key： CNFRDGLBZLXPNA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=NNC=2)=N1

Computed Properties

• Exact Mass: 222.975
• Monoisotopic Mass: 222.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Additional information on 2-Bromo-6-(1H-pyrazol-4-yl)pyridine

Introduction to 2-Bromo-6-(1H-pyrazol-4-yl)pyridine (CAS No. 1093879-85-6)

2-Bromo-6-(1H-pyrazol-4-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1093879-85-6, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine and pyrazole heterocyclic families, which are widely recognized for their diverse biological activities and structural versatility. The presence of both bromine and pyrazole substituents in its molecular framework enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The compound's structure consists of a pyridine ring substituted at the 2-position with a bromo group and at the 6-position with a 1H-pyrazol-4-yl moiety. This arrangement provides multiple sites for further functionalization, enabling chemists to explore various synthetic pathways. The pyrazole ring, known for its nitrogen-rich heterocyclic system, contributes to the compound's potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, 2-Bromo-6-(1H-pyrazol-4-yl)pyridine has garnered attention in the development of novel therapeutic agents. Its dual functionality makes it an attractive scaffold for designing molecules that can interact with multiple biological targets. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression.

One notable area of research involves the use of 2-Bromo-6-(1H-pyrazol-4-yl)pyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the compound's structure to enhance its binding affinity to specific kinase domains, researchers aim to develop more effective inhibitors with improved selectivity and reduced side effects.

Additionally, the bromine atom in 2-Bromo-6-(1H-pyrazol-4-yl)pyridine serves as a versatile handle for further chemical transformations. It can be readily displaced by nucleophiles such as amines, alcohols, or thiols, allowing for the introduction of diverse functional groups. This reactivity has been exploited in the synthesis of complex libraries of compounds for high-throughput screening (HTS) to identify new drug candidates.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-documented for their efficacy in crop protection, and modifications to 2-Bromo-6-(1H-pyrazol-4-yl)pyridine could lead to environmentally friendly alternatives that offer enhanced performance while minimizing ecological impact.

Recent advances in computational chemistry have further accelerated the exploration of 2-Bromo-6-(1H-pyrazol-4-yl)pyridine's applications. Molecular modeling techniques allow researchers to predict the compound's behavior in biological systems with high accuracy, facilitating the design of more targeted experiments. These simulations have helped identify promising derivatives that warrant further investigation in vitro and in vivo.

The synthesis of 2-Bromo-6-(1H-pyrazol-4-yl)pyridine typically involves multi-step organic reactions starting from commercially available pyridine and pyrazole precursors. The bromination step is critical and often requires careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and reduce byproduct formation.

In conclusion, 2-Bromo-6-(1H-pyrazol-4-yl)pyridine (CAS No. 1093879-85-6) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to remain at the forefront of chemical innovation.